Cas no 851192-48-8 ((E)-4-(2-Nitrovinyl)-1H-indole)

• Product Name: (E)-4-(2-Nitrovinyl)-1H-indole
• CAS No: 851192-48-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4230852
• PubChem ID: 13100900
• Update Time: 2025-07-21

(E)-4-(2-Nitrovinyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-[(1E)-2-nitroethenyl]-
• trans-4-(2-Nitrovinyl)indole
• 4-[(E)-2-nitroethenyl]-1H-indole
• (E)-4-(2-Nitrovinyl)-1H-indole
• 634-890-2
• 851192-48-8
• AKOS005257624
• 49839-99-8
• SCHEMBL11186889
• 4-(2-Nitrovinyl)-1H-indole
• 4-[(1E)-2-Nitroethenyl]-1H-indole
• FS-4730
• AKOS023091005
• 4-(2-Nitrovinyl)indole
• 4-((E)-2-nitroethenyl)-1H-indole
• DTXSID901300163
• CS-0208307

• Inchi： 1S/C10H8N2O2/c13-12(14)7-5-8-2-1-3-10-9(8)4-6-11-10/h1-7,11H/b7-5+
• InChI Key： DQVWAEMRCAYLKH-FNORWQNLSA-N
• SMILES： N1C2=C(C(/C=C/[N+]([O-])=O)=CC=C2)C=C1

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (E)-4-(2-Nitrovinyl)-1H-indole

Introduction to (E)-4-(2-Nitrovinyl)-1H-indole (CAS No. 851192-48-8)

(E)-4-(2-Nitrovinyl)-1H-indole (CAS No. 851192-48-8) is a significant compound in the field of organic chemistry and medicinal chemistry. This compound, also known as (E)-4-(2-nitrovinyl)indole, is a derivative of indole with a nitrovinyl group attached to the 4-position. The unique structure of this compound has attracted considerable attention due to its potential applications in various scientific and pharmaceutical areas.

The indole core is a fundamental building block in many biologically active molecules, including natural products and synthetic drugs. The presence of the nitrovinyl group at the 4-position imparts additional reactivity and functional versatility to the molecule, making it an interesting target for both academic research and industrial applications.

Recent studies have highlighted the importance of (E)-4-(2-Nitrovinyl)-1H-indole in several key areas. One notable application is in the development of new antimicrobial agents. Research has shown that compounds with a similar structure exhibit potent antimicrobial activity against a range of bacteria and fungi. This makes (E)-4-(2-Nitrovinyl)-1H-indole a promising lead compound for the design of novel antibiotics and antifungal drugs.

In addition to its antimicrobial properties, (E)-4-(2-Nitrovinyl)-1H-indole has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways that are crucial for tumor cell survival and proliferation.

The synthesis of (E)-4-(2-Nitrovinyl)-1H-indole has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of indole with nitrostyrene derivatives under appropriate conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product, making it essential to optimize these parameters for large-scale production.

From a pharmaceutical perspective, the solubility and stability of (E)-4-(2-Nitrovinyl)-1H-indole are critical factors that need to be considered during drug development. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the bioavailability and therapeutic efficacy of this compound. For example, encapsulation in liposomes or nanoparticles can improve solubility and reduce degradation, thereby extending the half-life and enhancing target specificity.

The pharmacokinetic properties of (E)-4-(2-Nitrovinyl)-1H-indole have also been studied in detail. Animal models have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low systemic clearance. These properties make it an attractive candidate for further clinical evaluation.

Moreover, (E)-4-(2-Nitrovinyl)-1H-indole has been explored for its potential as a fluorescent probe in cellular imaging applications. The presence of the nitrovinyl group enhances the fluorescence properties of the indole core, allowing for real-time monitoring of cellular processes such as apoptosis and cell signaling. This application has significant implications for both basic research and clinical diagnostics.

In conclusion, (E)-4-(2-Nitrovinyl)-1H-indole (CAS No. 851192-48-8) is a versatile compound with a wide range of potential applications in medicine and biology. Its unique chemical structure provides a foundation for further research and development, making it an important molecule to watch in the coming years. As ongoing studies continue to uncover new properties and uses, it is likely that this compound will play an increasingly significant role in various scientific disciplines.